Cas no 6408-78-2 (acid blue 25)

• Product Name: acid blue 25
• CAS No: 6408-78-2
• MF: C₂₀H₁₃N₂NaO₅S
• MW: 416.382394552231
• MDL: MFCD00001214
• CID: 85675
• PubChem ID: 24852550
• Update Time: 2025-06-09

acid blue 25 Chemical and Physical Properties

Names and Identifiers

• acid blue 25
• Weak acid blue AS
• Acid anthraquinone green GL
• C.I. Acid blue 25
• 1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenesulfonic aci mo
• acid blue 25 (c.i. 62055)
• C.1.Acid Blue 25(62055)
• Acilan Direct Blue A
• Alizqrine Supra Blue A
• Erio Blue GRL
• abcol brilliant blue rb
• Acid Blue 25 (C.I.)
• sodium 1-amino-9,10-dioxo-4-phenylaminoanthracene-2-sulphonate
• WOOD DYE(Fur KB Acid Blue)
• 1-amino-4-phenylamino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid monosodium salt
• 1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)
• Acid Blue AL
• Acid Blue AS
• Acid Blue GRL
• Acid Blue?5
• Acid Green P-3B
• Blue AS
• CI 62055
• Natrium-Salz von 1-Amino-9,10-dioxo-4-phenylamino-9,10-dihydroanthracen-2-sulfonsaeure
• sodium 1-amino-9,10-dioxo-4-(phenylamino)-9,10-dihydroanthracene-2-sulfonate
• 1-Amino-4-anilinoanthraquinone-2-sulfonic acid sodium salt
• Acid Alizarine Blue A
• Acid Anthraquinone Blue
• Acid Blue 2AL
• Acid Blue 2AL241
• Acid Brilliant Blue PB
• ACID ANTHRACENE BLUE A
• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-, monosodium salt
• alizarine saphirol A
• Acid Light Blue A
• Acid Naphthol Blue

• MDL： MFCD00001214
• Inchi： 1S/C20H14N2O5S.Na/c21-18-15(28(25,26)27)10-14(22-11-6-2-1-3-7-11)16-17(18)20(24)13-9-5-4-8-12(13)19(16)23;/h1-10,22H,21H2,(H,25,26,27);/q;+1/p-1
• InChI Key： LIKZXCROQGHXTI-UHFFFAOYSA-M
• SMILES： C12C(=O)C3=C(C=CC=C3)C(=O)C1=C(N)C(S([O-])(=O)=O)=CC=2NC1C=CC=CC=1.[Na+]

Computed Properties

• Exact Mass: 416.04439
• Monoisotopic Mass: 416.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 734
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Color/Form: Blue powder.
• Density: No data available
• Melting Point: >300 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 129.39
• LogP: 4.42690
• Vapor Pressure: No data available

acid blue 25 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on acid blue 25

Comprehensive Overview of Acid Blue 25 (CAS No. 6408-78-2)

Acid Blue 25, also known by its CAS number 6408-78-2, is a widely used synthetic dye in various industries, including textiles, cosmetics, and pharmaceuticals. This dye is characterized by its vibrant blue color and excellent solubility in water, making it a versatile compound for numerous applications. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements related to Acid Blue 25.

Chemical Properties: Acid Blue 25 is a sulfonated anthraquinone dye with the molecular formula C₃₀H₁₈N₂O₁₁S₃. It has a molecular weight of approximately 646.64 g/mol. The compound's structure includes multiple sulfonic acid groups, which contribute to its high water solubility and strong acid-binding properties. These properties make Acid Blue 25 particularly suitable for dyeing protein-based materials such as wool and silk.

Synthesis: The synthesis of Acid Blue 25 typically involves a series of chemical reactions starting from anthraquinone derivatives. The process includes sulfonation to introduce the sulfonic acid groups, followed by coupling reactions to form the final dye structure. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste production.

Applications: One of the primary applications of Acid Blue 25 is in the textile industry, where it is used for dyeing fabrics and fibers. Its high color strength and lightfastness make it an ideal choice for producing durable and vibrant blue textiles. In the cosmetics industry, Acid Blue 25 is used as a colorant in various products such as hair dyes, nail polishes, and lipsticks. The compound's excellent solubility and stability in aqueous solutions also make it suitable for use in pharmaceutical formulations.

Safety and Toxicity: The safety profile of Acid Blue 25 has been extensively studied. While it is generally considered safe for use in consumer products when used as directed, it is important to follow proper handling and disposal guidelines to minimize environmental impact. Recent research has focused on assessing the potential long-term effects of exposure to synthetic dyes, including Acid Blue 25. Studies have shown that while there are no significant acute toxic effects, chronic exposure may warrant further investigation.

Clinical Applications: In the pharmaceutical industry, Acid Blue 25Acid Blue 25

Sustainability and Environmental Impact:Acid Blue 25

FUTURE DIRECTIONS:Acid Blue 25